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Compound of Interest

8-Azaspiro[4.5]decane
Compound Name:
hydrochloride

Cat. No.: B184460

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Azaspiro[4.5]decane
hydrochloride, a heterocyclic organic compound with applications in pharmaceutical research
and development. This document consolidates key data, including its chemical identifier,
physical and chemical properties, and its role as a building block in the synthesis of novel
therapeutic agents.

Chemical Identification

The unique identifier for 8-Azaspiro[4.5]decane hydrochloride is its CAS (Chemical Abstracts
Service) number, which is essential for unambiguous identification in databases and

publications.
Compound Name CAS Number
8-Azaspiro[4.5]decane hydrochloride 1123-30-4[1][2]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 8-
Azaspiro[4.5]decane and its hydrochloride salt. These properties are critical for its handling,
storage, and application in chemical synthesis.
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Property Value Source

8-Azaspiro[4.5]decane (Free

Base)

Molecular Formula C9H17N [3]
Molecular Weight 139.24 g/mol [3]
Boiling Point 205.7°C at 760 mmHg [4115]
Density 0.94 g/cm?3 [41[5]
Refractive Index 1.496 [5]
InChiKey AXMNGEUJXLXFRY- a1

UHFFFAOYSA-N
SMILES C1CCC2(C1)CCNCC2 [31[4]

8-Azaspiro[4.5]decane

hydrochloride

Storage Temperature Inert atmosphere, 2-8°C [6]

Applications in Research and Development

8-Azaspiro[4.5]decane hydrochloride serves as a crucial intermediate in the synthesis of
various compounds, particularly in the development of novel pharmaceuticals.

One notable application is in the preparation of pyrazolecarboxamides, which are investigated
as Factor Xa inhibitors[1]. Factor Xa is a key enzyme in the coagulation cascade, making its
inhibitors important targets for the development of anticoagulant drugs.

The spirocyclic core of 8-Azaspiro[4.5]decane is a valuable scaffold in medicinal chemistry,
offering a three-dimensional structure that can be exploited to design molecules with high
affinity and selectivity for biological targets.

Synthesis and Experimental Protocols
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The synthesis of 8-azaspiro[4.5]decane derivatives is an active area of research. While
specific, detailed experimental protocols for the hydrochloride salt were not found in the initial
search, a patented method for a related dione compound provides insight into the general
synthetic strategies that might be employed.

A patented method for preparing 8-azaspiro[4.5]decane-7,9-dione involves the reaction of 1,1-
pentamethylene oxalic acid and urea[7]. The key steps are:

e Reaction: 1,1-pentamethylene oxalic acid and urea are reacted ina 1:1.1 to 1:1.6 molar
ratio.

e Conditions: The mixture is stirred at 150-200°C for 0.5-2 hours.

 Purification: The crude product is recrystallized from ethanol and activated carbon (30-60%)
to yield the final product[7].

This example illustrates a potential synthetic route to the core spirocyclic structure, which could
then be further modified to produce 8-Azaspiro[4.5]decane and its hydrochloride salt.

Logical Relationship of Synthesis

The following diagram illustrates the general logical flow for the synthesis of the related 8-
azaspiro[4.5]decane-7,9-dione, highlighting the key reactants and conditions.

Stirring at 150-200°C

Pentamethylene Oxalic Aci
(0.5-2 hours)

White Crystalline
8-azaspiro[4.5]decane-7,9-dione

Click to download full resolution via product page

Synthetic pathway for 8-azaspiro[4.5]decane-7,9-dione.

Safety Information
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For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by
the supplier. A safety data sheet for 8-Azaspiro[4.5]decane hydrochloride is available from
suppliers like ChemicalBook[2]. General safety precautions include using the substance in a
well-ventilated area, avoiding contact with skin and eyes, and wearing appropriate personal
protective equipment (PPE) such as gloves and safety glasses.

This document is intended for informational purposes for research and development
professionals. Always refer to the specific product documentation and safety data sheets from
your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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